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Compound of Interest

Ethyl 4-Pyridylacetate
Compound Name:
hydrochloride

Cat. No.: B174171

This document provides a concise overview of the core physicochemical properties of Ethyl 4-
Pyridylacetate hydrochloride, a compound of interest in synthetic chemistry and
pharmaceutical research. The data presented herein is intended for researchers, scientists,
and professionals in the field of drug development.

Physicochemical Data

The fundamental molecular attributes of Ethyl 4-Pyridylacetate hydrochloride have been
determined and are summarized in the table below.

Property Value

Molecular Formula CoH12CINO2[1][2][3]

Molecular Weight 201.65 g/mol [1][2][3]
CAS Number 102879-50-5[1][2][3]

Methodology for Characterization

The determination of the molecular formula and weight of a compound like Ethyl 4-
Pyridylacetate hydrochloride follows a structured experimental workflow. This process
integrates elemental analysis with mass spectrometry to provide an unambiguous identification.
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Caption: Workflow for determining molecular formula and weight.

The workflow begins with two parallel processes: elemental analysis and mass spectrometry.
Elemental analysis provides the empirical formula by determining the percentage composition
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of carbon, hydrogen, and nitrogen. Concurrently, mass spectrometry measures the mass-to-
charge ratio of the ionized molecule, revealing the molecular weight of the cation. By
correlating the empirical formula with the molecular weight obtained from the molecular ion
peak, the definitive molecular formula is established. The precise molecular weight is then
calculated from this final molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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